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Compound of Interest

Compound Name: 1H-indole-6-carbaldehyde

Cat. No.: B015419 Get Quote

Introduction and Compound Identification
Indole-6-carboxaldehyde, also known by its synonym 6-Formylindole, is an aromatic aldehyde

featuring an indole scaffold.[1][2] This structure makes it a valuable building block in medicinal

chemistry and organic synthesis.[1] Its reactivity is centered around the aldehyde functional

group and the indole ring system, allowing for the creation of a diverse range of derivatives.[1]

This versatility has led to its use as a key intermediate in the synthesis of various biologically

active compounds, including potential anti-cancer and anti-inflammatory agents, as well as

compounds targeting neurological disorders.[1][3]

It is important to note that while the requested CAS number is 1196-70-9, search results can

sometimes be confounded with another compound, 4-Methoxy-2-nitroaniline (CAS 96-96-8).

This guide is exclusively focused on Indole-6-carboxaldehyde (CAS 1196-70-9).

Physicochemical Properties
The physical and chemical properties of Indole-6-carboxaldehyde are summarized in the table

below. These properties are crucial for designing experiments, understanding its behavior in

different solvents, and for safe storage.
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Property Value Source(s)

Molecular Formula C₉H₇NO [1][4][5]

Molecular Weight 145.16 g/mol [1][4][5]

Appearance
Orange-brown crystalline

powder
[1]

Melting Point 124-132 °C [1][2]

Purity ≥ 97-98% (HPLC) [1][2]

Solubility Soluble in Methanol

Water Solubility (log10WS) -2.74 (Calculated) [4]

Octanol/Water Partition

Coefficient (logPoct/wat)
1.498 (Calculated) [4]

InChI Key
VSPBWOAEHQDXRD-

UHFFFAOYSA-N
[2][4]

SMILES O=Cc1ccc2cc[nH]c2c1 [2][4]

Chemical Structure
The chemical structure of Indole-6-carboxaldehyde is fundamental to its reactivity and

applications.

Caption: Chemical structure of Indole-6-carboxaldehyde.

Applications in Research and Drug Development
Indole-6-carboxaldehyde is a valuable reactant in a variety of synthetic applications:

Pharmaceutical Synthesis: It serves as a crucial intermediate in the creation of complex

pharmaceutical agents.[1] Its applications include the synthesis of antitumor agents and

analogs of botulinum neurotoxin serotype A protease inhibitors.[2][3][6]
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Biochemical Assays and Probes: The compound is utilized in biochemical assays to

investigate enzyme activity.[1] It is also employed in the development of fluorescent probes

for biological imaging, which allows for the visualization of cellular processes.[1]

Material Science: Beyond pharmaceuticals, it is used in the production of dyes and

pigments.[1]

Organic Synthesis: It is a reactant in the acid-catalyzed preparation of aromatic gem-

dihalides from aldehydes and acid halides.[2][6]

Safety and Handling
Indole-6-carboxaldehyde presents several hazards that necessitate careful handling and the

use of appropriate personal protective equipment (PPE).

Hazard Identification
The compound is classified with the following hazard statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.[2][7]

H319: Causes serious eye irritation.[2][7]

H335: May cause respiratory irritation.[8]

Recommended Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Indole-6-carboxaldehyde, the following PPE is

mandatory:

Eye Protection: Safety glasses with side-shields or goggles are essential.[2][9]

Hand Protection: Wear appropriate protective gloves.[2][9]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[9]
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Respiratory Protection: If working with the powder outside of a fume hood, a dust mask

(such as a type N95) is recommended.[2]

Safe Handling Workflow
The following workflow should be followed to ensure the safe handling of Indole-6-

carboxaldehyde in a laboratory setting.
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Preparation

Handling

Post-Handling & Emergency

Consult Safety Data Sheet (SDS)

Don appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Ensure eyewash station and
safety shower are accessible

Weigh compound in a
well-ventilated area or fume hood

Avoid generating dust

Avoid contact with skin, eyes,
and clothing

Wash hands thoroughly
after handling

Store in a tightly closed container
at recommended temperature

In case of contact:
- Eyes: Rinse with water for 15 min
- Skin: Wash with soap and water

Click to download full resolution via product page

Caption: A typical workflow for the safe handling of Indole-6-carboxaldehyde.
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First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[9]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[9]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[9]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][10]

Recommended storage temperatures vary by supplier, with some recommending 0-8°C and

others -20°C, protected from light.[1][3] Always refer to the supplier's specific instructions.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9] Do not let the product enter drains.

[11]

Conclusion
Indole-6-carboxaldehyde (CAS 1196-70-9) is a chemical of significant interest due to its wide-

ranging applications in the synthesis of pharmaceuticals, biochemical probes, and other

materials. Its utility, however, is paired with notable hazards, including skin, eye, and respiratory

irritation, as well as the potential for allergic skin reactions. A thorough understanding of its

properties and adherence to strict safety protocols are paramount for its responsible use in

research and development. This guide serves as a foundational resource to enable scientists to

work with this compound safely and effectively.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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